1-Amino-3-tert-butyl-1-phenylthiourea

• IUPAC Name: 1-amino-3-tert-butyl-1-phenylthiourea
• InChI: InChI=1S/C11H17N3S/c1-11(2,3)13-10(15)14(12)9-7-5-4-6-8-9/h4-8H,12H2,1-3H3,(H,13,15)
• InChI Key: FIAWPRWLVSPGLF-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)NC(=S)N(C1=CC=CC=C1)N
• Molecular Formula: C11H17N3S
• Molecular Weight: 223.34 g/mol
• CAS No.: 14294-28-1

Description

1-Amino-3-tert-butyl-1-phenylthiourea (ATBPTU) is an organosulfur compound with a wide range of applications in scientific research. It is used as a reagent in organic synthesis, as a catalyst in enzymatic reactions, and as an inhibitor of certain enzymes. ATBPTU is a unique compound due to its ability to interact with a variety of enzymes and proteins, which makes it a valuable tool for scientists.

Scientific Research Applications

Enzyme Inhibition and Mercury Sensing

• Thiourea derivatives, including 1-Amino-3-tert-butyl-1-phenylthiourea, are efficient enzyme inhibitors and can act as sensing probes for detecting toxic metals like mercury. These compounds exhibit significant anti-cholinesterase activity and demonstrate moderate sensitivity in fluorescence studies for mercury detection (Rahman et al., 2021).

NMR Tagging and Ligand Binding

• O-tert-Butyltyrosine, a related compound, has been shown to be an effective NMR tag in high-molecular-weight systems. It can be used to measure submicromolar ligand binding affinities in proteins, suggesting potential applications for this compound in similar contexts (Chen et al., 2015).

DNA Cleavage

• Compounds like 3-Amino-1,2,4-benzotriazine 1,4-dioxide, which shares structural similarities with this compound, have been identified as potent agents for DNA cleavage, especially in antitumor activities (Daniels & Gates, 1996).

Asymmetric Synthesis of Amines

• N-tert-Butanesulfinyl imines, related to the thiourea class, serve as intermediates in the asymmetric synthesis of amines. These compounds facilitate the production of a variety of enantioenriched amines, hinting at the utility of this compound in similar synthetic applications (Ellman et al., 2002).

Hyperbranched Polyimides

• Thiourea-based compounds are used in synthesizing hyperbranched polyimides, indicating possible uses for this compound in polymer science (Lang et al., 2017).

Mechanism of Action

Target of Action

The primary target of 1-Amino-3-tert-butyl-1-phenylthiourea is Carbonyl reductase [NADPH] 1 . This enzyme is a NADPH-dependent reductase with broad substrate specificity, catalyzing the reduction of a wide variety of carbonyl compounds including quinones, prostaglandins, menadione, and various xenobiotics .

Mode of Action

This compound acts as a ligand for Carbonyl reductase [NADPH] 1 The compound binds to the enzyme, potentially altering its conformation and modulating its activity